Cas no 79681-49-5 (11-Dodecyn-5-one)

• Product Name: 11-Dodecyn-5-one
• CAS No: 79681-49-5
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 532497
• PubChem ID: 12757753
• Update Time: 2025-04-19

11-Dodecyn-5-one Chemical and Physical Properties

Names and Identifiers

• 11-Dodecyn-5-one
• dodec-11-yn-5-one
• 79681-49-5
• DTXSID20509101

• Inchi： 1S/C12H20O/c1-3-5-7-8-9-11-12(13)10-6-4-2/h1H,4-11H2,2H3
• InChI Key： QBSJPGBPSBSYLD-UHFFFAOYSA-N
• SMILES： O=C(CCCC)CCCCCC#C

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų